Cas no 1965310-29-5 (2-(1H-pyrazol-4-yl)acetic acid hydrochloride)

• Product Name: 2-(1H-pyrazol-4-yl)acetic acid hydrochloride
• CAS No: 1965310-29-5
• MF: C₅H₇ClN₂O₂
• MW: 162.574280023575
• MDL: MFCD30181943
• CID: 4632061
• PubChem ID: 127255517
• Update Time: 2025-11-02

2-(1H-pyrazol-4-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrazol-4-yl)-acetic acid hydrochloride
• 2-(1H-pyrazol-4-yl)acetic acid hydrochloride

• MDL： MFCD30181943
• Inchi： 1S/C5H6N2O2.ClH/c8-5(9)1-4-2-6-7-3-4;/h2-3H,1H2,(H,6,7)(H,8,9);1H
• InChI Key： IPNJYJRCWYVYGT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1=CNN=C1.[H]Cl

Additional information on 2-(1H-pyrazol-4-yl)acetic acid hydrochloride

Comprehensive Guide to 2-(1H-pyrazol-4-yl)acetic acid hydrochloride (CAS No. 1965310-29-5)

2-(1H-pyrazol-4-yl)acetic acid hydrochloride (CAS No. 1965310-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrazole ring and carboxylic acid functionality, serves as a versatile building block in medicinal chemistry. Its unique structure makes it valuable for designing novel drug candidates, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The chemical properties of 2-(1H-pyrazol-4-yl)acetic acid hydrochloride include a molecular weight of 174.59 g/mol and a hydrochloride salt form that enhances its solubility in aqueous solutions. Researchers often explore its reactivity and stability under various conditions, which are critical for its application in synthetic chemistry. The compound's pyrazole moiety is known for its ability to form hydrogen bonds, making it a key component in molecular recognition processes.

In recent years, the demand for 2-(1H-pyrazol-4-yl)acetic acid hydrochloride has surged due to its role in drug discovery. Scientists are particularly interested in its potential as a scaffold for targeting diseases such as cancer and autoimmune disorders. For instance, its derivatives have shown promise in modulating enzyme activity and cell signaling pathways. This aligns with the growing trend of precision medicine, where researchers seek tailored therapies with minimal side effects.

From a market perspective, 2-(1H-pyrazol-4-yl)acetic acid hydrochloride is supplied by leading chemical manufacturers and life science companies. Its availability in high purity grades (e.g., >98%) ensures its suitability for laboratory use and industrial-scale synthesis. Analysts note that the compound's pricing and supply chain dynamics are influenced by its application in high-value research and patented formulations.

For those working in organic synthesis, handling 2-(1H-pyrazol-4-yl)acetic acid hydrochloride requires standard safety precautions, including the use of personal protective equipment (PPE). While it is not classified as hazardous under typical conditions, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers often inquire about its solubility profile and compatibility with common solvents, which are essential for reaction optimization.

The future outlook for 2-(1H-pyrazol-4-yl)acetic acid hydrochloride is promising, with ongoing studies exploring its derivatives for neurological applications and infectious disease treatments. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, this compound is expected to remain a focal point in innovative research. Its adaptability and synthetic utility position it as a valuable asset for academic and industrial laboratories alike.

In summary, 2-(1H-pyrazol-4-yl)acetic acid hydrochloride (CAS No. 1965310-29-5) is a multifaceted compound with broad applications in medicinal chemistry and drug development. Its structural features and functional groups make it indispensable for researchers aiming to design next-generation therapeutics. Whether you're investigating its pharmacological potential or optimizing synthetic routes, this compound offers a wealth of opportunities for scientific advancement.